7-Bromo-1,2-dimethyl-1H-indole

• CAS No.: 1204333-48-1
• Molecular Formula: C10H10BrN
• Molecular Weight: 224.10 g/mol
• IUPAC Name: 7-bromo-1,2-dimethylindole
• InChI: InChI=1S/C10H10BrN/c1-7-6-8-4-3-5-9(11)10(8)12(7)2/h3-6H,1-2H3
• InChI Key: ZBGRTVIIKMKLKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1C)C(=CC=C2)Br

Description

7-Bromo-1,2-dimethyl-1H-indole is a brominated derivative of indole, a significant heterocyclic compound Indoles are prevalent in natural products and pharmaceuticals due to their diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-Bromo-1,2-dimethyl-1H-indole typically involves the bromination of 1,2-dimethylindole. One common method is the electrophilic aromatic substitution reaction, where bromine is introduced to the indole ring in the presence of a catalyst such as iron(III) bromide. The reaction is carried out under controlled conditions to ensure selective bromination at the 7th position .

Industrial Production Methods: Industrial production of this compound may involve large-scale bromination processes using continuous flow reactors. These reactors provide better control over reaction parameters, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 7-Bromo-1,2-dimethyl-1H-indole undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles in substitution reactions.

Oxidation and Reduction: The indole ring can undergo oxidation and reduction reactions, leading to different functionalized derivatives.

Coupling Reactions: The compound can participate in coupling reactions, forming new carbon-carbon or carbon-heteroatom bonds.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation and Reduction: Oxidizing agents like potassium permanganate or reducing agents like sodium borohydride are used under controlled conditions.

Coupling Reactions: Palladium-catalyzed cross-coupling reactions using reagents like aryl halides and boronic acids are common.

Major Products Formed: The major products formed from these reactions include various substituted indoles, which can be further functionalized for specific applications .

Scientific Research Applications

7-Bromo-1,2-dimethyl-1H-indole has numerous applications in scientific research:

Chemistry: It serves as a building block for the synthesis of complex organic molecules and heterocycles.

Biology: The compound is used in the study of biological pathways and as a probe for investigating enzyme activities.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 7-Bromo-1,2-dimethyl-1H-indole involves its interaction with specific molecular targets. The bromine atom and methyl groups influence the compound’s binding affinity and selectivity towards these targets. The compound can modulate various biological pathways, leading to its observed biological activities .

Comparison with Similar Compounds

7-Bromoindole: Lacks the methyl groups, leading to different reactivity and applications.

1,2-Dimethylindole: Lacks the bromine atom, affecting its chemical properties and biological activities.

Other Brominated Indoles: Compounds like 5-bromoindole and 6-bromoindole have bromine atoms at different positions, resulting in distinct reactivity and applications.

Uniqueness: 7-Bromo-1,2-dimethyl-1H-indole is unique due to the combined presence of bromine and methyl groups, which confer specific reactivity and biological properties. This makes it a valuable compound for various research and industrial applications .